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Compound of Interest

Compound Name: 1,6-Dimethyl-9H-carbazole

Cat. No.: B15223873 Get Quote

Essential Safety and Handling Guide for 1,6-
Dimethyl-9H-carbazole
This guide provides crucial safety and logistical information for the handling and disposal of

1,6-Dimethyl-9H-carbazole in a laboratory setting. The following procedures are based on the

known hazards of the parent compound, carbazole, and its derivatives, and are intended to

ensure the safety of researchers, scientists, and drug development professionals.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 1,6-Dimethyl-9H-carbazole is not readily

available, the parent compound, carbazole, and its derivatives are known to present several

health hazards. Users should assume that 1,6-Dimethyl-9H-carbazole possesses similar

properties.

Potential Hazards Include:

Skin Irritation: Causes skin irritation.[1][2]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[3][4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15223873?utm_src=pdf-interest
https://www.benchchem.com/product/b15223873?utm_src=pdf-body
https://www.benchchem.com/product/b15223873?utm_src=pdf-body
https://www.benchchem.com/product/b15223873?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR1866_msds.pdf
https://www.fishersci.de/store/msds?partNumber=10479780&countryCode=DE&language=en
https://store.apolloscientific.co.uk/storage/msds/OR1866_msds.pdf
https://www.fishersci.de/store/msds?partNumber=10479780&countryCode=DE&language=en
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://aksci.com/sds/4389AD_SDS.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F605593.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15223873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carcinogenicity: Suspected of causing cancer.[3][6][7] Carbazole is listed as possibly

carcinogenic to humans by IARC (Group 2B).[7]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The following table

summarizes the recommended PPE for handling 1,6-Dimethyl-9H-carbazole.

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical splash goggles are

required. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashing.[8][9]

To protect against eye irritation

and serious eye damage from

dust or splashes.[1][2][3]

Skin and Body Protection

A flame-resistant lab coat is

required.[9] Wear a disposable

gown made of low-permeability

fabric with a solid front and

tight-fitting cuffs.[10] Protective

gloves are mandatory.[8] For

handling hazardous drugs,

wearing two pairs of gloves is

recommended.[10]

To prevent skin contact, which

can cause irritation.[1][2]

Double gloving minimizes the

risk of exposure during

compounding, administration,

and disposal.[10]

Respiratory Protection

Use a NIOSH-approved

respirator if local exhaust

ventilation is not available or is

inadequate to control

exposure.[6] A dust respirator

is recommended if dust will be

generated.

To prevent inhalation of dust or

aerosols, which may cause

respiratory irritation.[3][4][5]

Operational Plan: Safe Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0970.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/c5132
https://www.sigmaaldrich.com/US/en/sds/sigma/c5132
https://store.apolloscientific.co.uk/storage/msds/OR1866_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://www.benchchem.com/product/b15223873?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-CARBAZOLE-CASNO-86-74-02517-EN.aspx
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://store.apolloscientific.co.uk/storage/msds/OR1866_msds.pdf
https://www.fishersci.de/store/msds?partNumber=10479780&countryCode=DE&language=en
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.lobachemie.com/lab-chemical-msds/MSDS-CARBAZOLE-CASNO-86-74-02517-EN.aspx
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://store.apolloscientific.co.uk/storage/msds/OR1866_msds.pdf
https://www.fishersci.de/store/msds?partNumber=10479780&countryCode=DE&language=en
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://nj.gov/health/eoh/rtkweb/documents/fs/0970.pdf
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://aksci.com/sds/4389AD_SDS.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F605593.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15223873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to a strict operational protocol is critical for minimizing risk.

1. Preparation:

Work in a designated area, such as a chemical fume hood, to ensure adequate ventilation.[3]

[8]

Ensure that an eyewash station and safety shower are readily accessible.[3]

Assemble all necessary equipment and reagents before starting work.

Don the appropriate PPE as outlined in the table above.

2. Handling:

Avoid generating dust.[1] Use techniques such as gentle scooping and weighing on a tared

container within the fume hood.

If dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Keep containers tightly closed when not in use.[3][4][8]

Avoid contact with skin and eyes.[3][8]

Do not eat, drink, or smoke in the handling area.[1][8][10]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[3][8]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Remove and dispose of contaminated PPE properly. Contaminated clothing should be

removed and washed before reuse.[3]
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Disposal Plan
Proper disposal of 1,6-Dimethyl-9H-carbazole and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Collect all solid waste, including unused compounds and contaminated

materials (e.g., gloves, weigh boats, paper towels), in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: If the compound is in solution, collect it in a labeled hazardous waste container

compatible with the solvent used.

Sharps: Any contaminated sharps (e.g., needles, broken glass) must be placed in a

designated sharps container.

2. Disposal Procedure:

Dispose of all waste in accordance with local, regional, and national regulations.[8]

Do not dispose of this chemical down the drain or in the regular trash.[3]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines and to arrange for waste pickup.
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Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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